Cas no 651315-80-9 (Pyrimidine, 2,4-dichloro-5-(4-methoxyphenyl)-6-phenyl-)

• Product Name: Pyrimidine, 2,4-dichloro-5-(4-methoxyphenyl)-6-phenyl-
• CAS No: 651315-80-9
• MF: C₁₇H₁₂Cl₂N₂O
• MW: 331.19598197937
• CID: 405989
• PubChem ID: 9973947
• Update Time: 2025-04-19

Pyrimidine, 2,4-dichloro-5-(4-methoxyphenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4-dichloro-5-(4-methoxyphenyl)-6-phenyl-
• 2,4-dichloro-5-(4-methoxyphenyl)-6-phenylpyrimidine
• SCHEMBL1573028
• DTXSID10433562
• 651315-80-9

• Inchi： 1S/C17H12Cl2N2O/c1-22-13-9-7-11(8-10-13)14-15(12-5-3-2-4-6-12)20-17(19)21-16(14)18/h2-10H,1H3
• InChI Key： JQFOHCABLFVPPT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C2C=CC=CC=2)=NC(=N1)Cl)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 330.03286
• Monoisotopic Mass: 330.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01